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Compound of Interest

Compound Name: Phenylmethanesulfonohydrazide

CAS No.: 36331-57-4

Cat. No.: B1331378

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
Phenylmethanesulfonohydrazide is a versatile organic compound characterized by its unique

assembly of a phenyl ring, a methanesulfonyl group, and a hydrazide moiety. This guide

provides a comprehensive technical overview of its chemical identity, including its definitive

IUPAC name, physicochemical properties, and detailed synthesis protocols. We delve into the

mechanistic underpinnings of its synthesis and explore its significant applications in organic

chemistry and medicinal drug development. This document is designed to serve as a

foundational resource for researchers, offering both theoretical insights and practical, field-

proven experimental methodologies.

Part 1: Chemical Identity and Nomenclature
The precise identification of a chemical entity is paramount for scientific rigor and

reproducibility. The compound in focus is structurally composed of a benzyl group attached to a
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sulfonyl hydrazide functional group.

1.1. IUPAC Name and Chemical Identifiers

Based on the principles of chemical nomenclature, the definitive IUPAC name for the

compound is phenylmethanesulfonohydrazide. This name accurately reflects the

connectivity of its constituent parts: a phenyl group attached to a methane bridge, which is in

turn bonded to the sulfur atom of a sulfonohydrazide group.

Identifier Value Reference

IUPAC Name
phenylmethanesulfonohydrazi

de
[1]

CAS Number 36331-57-4 [2]

Molecular Formula C₇H₁₀N₂O₂S [3]

Molecular Weight 186.23 g/mol [3]

1.2. Chemical Structure

The structural formula reveals a benzyl group (C₆H₅CH₂–) covalently bonded to the sulfur atom

of the sulfonylhydrazide (–SO₂NHNH₂) moiety. This structure imparts a unique combination of

reactivity and stability to the molecule.

Figure 1: Chemical structure of phenylmethanesulfonohydrazide.

Part 2: Synthesis and Mechanistic Insights
The synthesis of phenylmethanesulfonohydrazide is most commonly achieved through the

reaction of phenylmethanesulfonyl chloride with hydrazine hydrate. This reaction is a classic

example of nucleophilic acyl substitution at a sulfonyl center.

2.1. Causality in Experimental Design

The selection of reagents and conditions is critical for maximizing yield and purity.
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Starting Material: Phenylmethanesulfonyl chloride is the preferred starting material due to the

high reactivity of the sulfonyl chloride group, which makes it an excellent electrophile.

Nucleophile: Hydrazine hydrate serves as the nucleophile. It is typically used in excess (at

least 2 molar equivalents) for two primary reasons: 1) to ensure the complete consumption of

the sulfonyl chloride, and 2) to neutralize the hydrochloric acid (HCl) byproduct generated

during the reaction, thus preventing the protonation and deactivation of the remaining

hydrazine.[4]

Solvent and Temperature: The reaction is often conducted in a solvent like tetrahydrofuran

(THF) at controlled, low temperatures (e.g., 0-20°C).[5] This is crucial because the reaction is

exothermic; controlling the temperature prevents side reactions and decomposition of the

product.

2.2. Synthesis Workflow Diagram

The overall process from starting materials to the purified product can be visualized as follows:

Start: Reagents
Phenylmethanesulfonyl Chloride

+ Hydrazine Hydrate (excess)
in THF

1. Prepare Reaction Vessel
(0-20°C, Stirring)

2. Combine & React Aqueous Workup
(Separatory Funnel)

3. Quench & Separate Layers Precipitation
(Add water to THF layer)

4. Isolate Organic Layer

Filtration & Washing
(Remove Impurities)

Isolate Product
(Vacuum Filtration)

5. Crystallize Product Purified Phenylmethane-
sulfonohydrazide

6. Dry
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Figure 2: General workflow for the synthesis of phenylmethanesulfonohydrazide.

2.3. Detailed Experimental Protocol

This protocol is adapted from established methods for the synthesis of analogous sulfonyl

hydrazides.[5]
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Setup: Equip a three-necked round-bottomed flask with a mechanical stirrer, a dropping

funnel, and a thermometer. Place the flask in an ice-salt bath.

Reagent Preparation: Charge the flask with phenylmethanesulfonyl chloride (1.0 mole) and

tetrahydrofuran (THF, 350 mL).

Reaction: Cool the stirred mixture to 10-15°C. Prepare a solution of 85% hydrazine hydrate

(2.2 moles) in water and add it dropwise via the dropping funnel, ensuring the internal

temperature is maintained between 10°C and 20°C.

Completion: After the addition is complete, continue stirring for an additional 15-20 minutes

in the ice bath.

Workup: Transfer the reaction mixture to a separatory funnel. The lower aqueous layer,

containing excess hydrazine and hydrazine hydrochloride, is drawn off and discarded.

Purification: Filter the upper THF layer to remove any suspended solids. Vigorously stir the

clear filtrate while slowly adding two volumes of distilled water.

Phenylmethanesulfonohydrazide will precipitate as a white crystalline solid.

Isolation: Collect the product by vacuum filtration through a Büchner funnel, wash several

times with distilled water, and air-dry. For higher purity, the crude product can be

recrystallized from a hot methanol/water mixture.[5]

Part 3: Applications in Research and Drug
Development
Sulfonyl hydrazides are highly versatile reagents in organic synthesis and have garnered

significant interest in medicinal chemistry.[6] Their stability and predictable reactivity make them

valuable building blocks.[7]

3.1. Role in Organic Synthesis

Phenylmethanesulfonohydrazide serves as a crucial reagent in several synthetic

transformations:
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Sulfonyl Source: It is an effective precursor for generating sulfonyl radicals, which can

participate in a wide range of cross-coupling and cyclization reactions to form C-S bonds, a

key structural motif in many pharmaceuticals.[6][8]

Protecting Group: The hydrazide moiety can react with aldehydes and ketones to form

hydrazones. This reaction is reversible, making it a useful method for protecting carbonyl

groups during multi-step syntheses.

3.2. Significance in Medicinal Chemistry and Drug Development

The sulfonyl hydrazide scaffold is a privileged structure in drug design.

Enzyme Inhibition: Many drugs function by inhibiting specific enzymes involved in disease

pathways.[9] The sulfonyl group can act as a hydrogen bond acceptor and engage in critical

interactions within an enzyme's active site. Phenylmethanesulfonohydrazide and its

derivatives are investigated as potential small molecule inhibitors for various enzymes.[10]

[11] Small molecule inhibitors are often preferred in drug development due to their favorable

pharmacological properties.[10]

Bioisosteric Replacement: The sulfonyl group can be used as a bioisostere for other

functional groups to improve a drug candidate's metabolic stability and pharmacokinetic

profile.[12]

Scaffold for Library Synthesis: Its structure serves as a versatile starting point for creating

libraries of more complex molecules for high-throughput screening in drug discovery

programs.

3.3. Logical Pathway: From Reagent to Therapeutic Candidate

The utility of phenylmethanesulfonohydrazide in drug discovery follows a logical progression,

from a simple building block to a complex, biologically active molecule.
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Figure 3: Conceptual workflow from starting material to drug candidate.
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Conclusion
Phenylmethanesulfonohydrazide, correctly identified by its IUPAC name, is more than a

simple organic molecule. It is a potent and versatile tool in the arsenal of synthetic and

medicinal chemists. Its straightforward synthesis, coupled with the reactive yet stable nature of

its functional groups, makes it an invaluable precursor for constructing complex molecular

architectures. As research continues to uncover new therapeutic targets, the demand for

versatile building blocks like phenylmethanesulfonohydrazide will undoubtedly grow,

solidifying its role in the future of drug discovery and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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